Cas no 1321687-93-7 ((2Z)-8-methoxy-3-(4-methylbenzenesulfonyl)-N-(2-methylphenyl)-2H-chromen-2-imine)

• Product Name: (2Z)-8-methoxy-3-(4-methylbenzenesulfonyl)-N-(2-methylphenyl)-2H-chromen-2-imine
• CAS No: 1321687-93-7
• MF: C₂₄H₂₁NO₄S
• MW: 419.49284529686
• CID: 6489706
• Update Time: 2025-08-05

(2Z)-8-methoxy-3-(4-methylbenzenesulfonyl)-N-(2-methylphenyl)-2H-chromen-2-imine Chemical and Physical Properties

Names and Identifiers

• (2Z)-8-methoxy-3-(4-methylbenzenesulfonyl)-N-(2-methylphenyl)-2H-chromen-2-imine
• Benzenamine, N-[8-methoxy-3-[(4-methylphenyl)sulfonyl]-2H-1-benzopyran-2-ylidene]-2-methyl-, [N(Z)]-

• Inchi： 1S/C24H21NO4S/c1-16-11-13-19(14-12-16)30(26,27)22-15-18-8-6-10-21(28-3)23(18)29-24(22)25-20-9-5-4-7-17(20)2/h4-15H,1-3H3/b25-24-
• InChI Key： UKIFMZDUCRLARP-IZHYLOQSSA-N
• SMILES： S(C1C=CC(=CC=1)C)(C1=CC2=CC=CC(=C2O/C/1=N\C1C=CC=CC=1C)OC)(=O)=O

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 630.4±65.0 °C(Predicted)
• pka: 1.48±0.40(Predicted)

Additional information on (2Z)-8-methoxy-3-(4-methylbenzenesulfonyl)-N-(2-methylphenyl)-2H-chromen-2-imine

Comprehensive Overview of (2Z)-8-methoxy-3-(4-methylbenzenesulfonyl)-N-(2-methylphenyl)-2H-chromen-2-imine (CAS No. 1321687-93-7)

The compound (2Z)-8-methoxy-3-(4-methylbenzenesulfonyl)-N-(2-methylphenyl)-2H-chromen-2-imine, identified by its CAS No. 1321687-93-7, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and chemical research. This chromene derivative features a unique imine functional group, which is pivotal in various biological and synthetic applications. The presence of a methoxy group at the 8-position and a tosyl (4-methylbenzenesulfonyl) moiety at the 3-position enhances its reactivity and potential utility in drug discovery.

In recent years, researchers have focused on chromene-based compounds due to their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The (2Z)-configuration of this molecule is particularly noteworthy, as it influences the compound's stereochemistry and interaction with biological targets. This specificity makes CAS No. 1321687-93-7 a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

The synthesis of (2Z)-8-methoxy-3-(4-methylbenzenesulfonyl)-N-(2-methylphenyl)-2H-chromen-2-imine typically involves multi-step organic reactions, including condensation, sulfonylation, and imine formation. These processes are optimized to achieve high yield and purity, which are critical for research and industrial applications. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound, ensuring its compliance with stringent quality standards.

One of the trending topics in chemical research is the exploration of green chemistry approaches for synthesizing complex molecules like CAS No. 1321687-93-7. Scientists are increasingly investigating eco-friendly solvents, catalysts, and energy-efficient methods to reduce the environmental impact of chemical synthesis. This aligns with the global push for sustainability and carbon footprint reduction, making the compound a subject of interest in green pharmaceutical manufacturing.

Another area of interest is the potential application of (2Z)-8-methoxy-3-(4-methylbenzenesulfonyl)-N-(2-methylphenyl)-2H-chromen-2-imine in drug delivery systems. Its structural features, such as the aromatic rings and polar functional groups, make it a promising candidate for designing prodrugs or carriers that enhance bioavailability and target specificity. This is particularly relevant in the context of personalized medicine, where tailored therapeutic solutions are in high demand.

From a commercial perspective, CAS No. 1321687-93-7 is available through specialized chemical suppliers, often in small quantities for research purposes. Its pricing and availability are influenced by factors such as raw material costs, synthetic complexity, and market demand. Researchers and procurement specialists frequently search for bulk suppliers or custom synthesis options to meet their specific needs, highlighting the compound's niche but growing market presence.

In conclusion, (2Z)-8-methoxy-3-(4-methylbenzenesulfonyl)-N-(2-methylphenyl)-2H-chromen-2-imine (CAS No. 1321687-93-7) represents a fascinating intersection of chemistry and pharmacology. Its unique structure, combined with emerging trends like green synthesis and drug delivery innovation, positions it as a compound of enduring scientific and industrial relevance. As research continues to uncover its full potential, this molecule is likely to remain a focal point in advanced chemical studies.